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Introduction

Sdz nkt 343 is a potent and highly selective non-peptide antagonist of the human tachykinin
neurokinin-1 (NK1) receptor.[1][2] The NK1 receptor is a G-protein coupled receptor (GPCR)
that, upon binding its endogenous ligand Substance P (SP), initiates a signaling cascade
leading to the mobilization of intracellular calcium.[2] This makes calcium imaging a robust and
reliable method for characterizing the antagonist properties of compounds like Sdz nkt 343.
These application notes provide detailed protocols for utilizing Sdz nkt 343 in calcium imaging
assays to determine its potency and mechanism of action.

Mechanism of Action

Substance P binding to the NK1 receptor activates the Gq alpha subunit of the associated
heterotrimeric G-protein. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the
release of stored calcium ions into the cytoplasm. Sdz nkt 343 competitively antagonizes this
pathway by binding to the NK1 receptor, thereby preventing SP-induced calcium mobilization.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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